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Compound of Interest

Compound Name:
5-bromo-1H-pyrrolo[2,3-b]pyridin-

6-ol

CAS No.: 1190316-82-5

Cat. No.: B1524572

Get Quote

Executive Summary
6-hydroxy-5-bromo-7-azaindole (CAS: 905273-88-1), formally recognized as 5-bromo-1,7-

dihydro-6H-pyrrolo[2,3-b]pyridin-6-one, represents a critical scaffold in the design of kinase

inhibitors (e.g., Vemurafenib analogs). Its utility in medicinal chemistry is defined by a dynamic

tautomeric equilibrium between the lactam (keto) and lactim (enol) forms.

For drug development professionals, understanding this equilibrium is not merely academic—it

dictates solubility, purification strategy, and regioselectivity during functionalization. This guide

dissects the structural dynamics, analytical signatures, and synthetic manipulation of this

"chameleon" intermediate.

Part 1: Structural Dynamics & The Tautomeric
Equilibrium
The Core Equilibrium
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Unlike simple indoles, 6-hydroxy-7-azaindoles possess a pyridine ring fused to a pyrrole. The

introduction of a hydroxyl group at the 6-position creates a competition between aromaticity

and amide resonance.

Lactam Form (Keto):5-bromo-1,7-dihydro-6H-pyrrolo[2,3-b]pyridin-6-one

Structure: The proton resides on the pyridine nitrogen (N7). A carbonyl bond (C=O) exists

at C6.

Stability: Thermodynamically favored in the solid state and polar solvents (DMSO, MeOH).

The system retains aromaticity in the pyrrole ring while adopting a stable cyclic amide

(pyridone-like) configuration in the six-membered ring.

Electronic Effect of 5-Br: The bromine atom at C5 is electron-withdrawing (-I effect). This

increases the acidity of the N7-H proton, potentially lowering the activation energy for

tautomerization compared to the non-brominated parent, but it also stabilizes the negative

charge on the oxygen in the conjugate base, making the O-nucleophilicity highly condition-

dependent.

Lactim Form (Enol):5-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol[1]

Structure: The proton resides on the oxygen at C6. The pyridine ring retains full

aromaticity with a C=N bond.

Stability: Generally less stable in solution but accessible via specific trapping conditions. It

is the reactive species for O-alkylation and chlorination reactions (e.g., with POCl₃).

Visualization of the Equilibrium
The following diagram illustrates the proton transfer mechanism and the resonance

stabilization of the dominant lactam form.
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Caption: The thermodynamic equilibrium heavily favors the Lactam form, driven by the stability

of the amide-like resonance in the pyridine ring.

Part 2: Analytical Characterization (The
"Fingerprint")
Distinguishing the tautomers requires specific analytical techniques. In standard deuterated

solvents (DMSO-d₆), the Lactam form is the species observed.

NMR Spectroscopy Signatures
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Feature
Lactam Signal
(Observed)

Lactim Signal
(Theoretical/Trappe
d)

Notes

¹H NMR (NH)
δ 11.0 - 12.5 ppm

(Broad singlet)

Absent (replaced by

OH)

The N7-H of the

lactam is highly

deshielded due to H-

bonding.

¹H NMR (OH) Absent δ 9.0 - 10.5 ppm

Rarely seen unless in

ultra-dry, non-polar

solvents.

¹³C NMR (C6)
δ 158 - 162 ppm (C=O

character)

δ 165 - 169 ppm (C-

OH character)

The carbonyl carbon

is distinctively upfield

from a pure aromatic

C-O.

¹H NMR (C4-H) δ 7.8 - 8.2 ppm δ 8.0 - 8.4 ppm

Shift varies slightly

due to anisotropy of

C=O vs C-OH.

X-Ray Crystallography
In the solid state, 6-hydroxy-5-bromo-7-azaindole crystallizes as the Lactam.

Motif: Centrosymmetric dimers.

Interaction: Strong intermolecular hydrogen bonds between the amide N7-H and the

carbonyl Oxygen (N–H···O=C).

Impact: This strong lattice energy explains the compound's high melting point (>250°C) and

poor solubility in non-polar solvents.

Part 3: Synthetic Implications & Reactivity Protocols
The tautomeric nature allows for "ambident" reactivity. Depending on the conditions, you can

direct electrophilic attack to the Nitrogen (N1 or N7) or the Oxygen.
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Reactivity Decision Tree
Use the following logic to select the correct conditions for your desired derivative.

6-Hydroxy-5-Bromo-7-Azaindole
(Lactam/Lactim Mix)

Target: 6-Chloro Derivative
(Scaffold for Suzuki/Buchwald)

 Activation of OH

Target: 6-Alkoxy Ether
(O-Alkylation)

 Hard Electrophile

Target: N-Alkyl Lactam
(N1 or N7 Alkylation)

 Soft Electrophile

Reagent: POCl3 / PhNMe2
(Vilsmeier-Haack type)

Reagent: Ag2CO3 / R-X
(Silver Salt Method)

Reagent: NaH / R-X
(Thermodynamic Base)

6-Chloro-5-bromo-7-azaindole

 Aromatization driven

6-Alkoxy-5-bromo-7-azaindole

 Kinetic Control

N-Alkyl-5-bromo-6-oxo-7-azaindole

 Thermodynamic Control

Click to download full resolution via product page

Caption: Strategic selection of reagents directs the ambident nucleophile to the desired

regioisomer.

Experimental Protocols
1. Synthesis of 6-Chloro-5-bromo-7-azaindole (Activation of
Lactim)
This is the most common transformation, converting the hydroxy group to a chlorine to enable

cross-coupling.

Mechanism: The reaction proceeds via the enol tautomer.[2] The phosphorus oxychloride

traps the oxygen, forming a leaving group, followed by nucleophilic aromatic substitution by

chloride.
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Protocol:

Suspend 6-hydroxy-5-bromo-7-azaindole (1.0 eq) in neat POCl₃ (10 vol).

Add N,N-dimethylaniline (0.5 eq) as a catalyst.

Heat to reflux (105°C) for 3-5 hours. Note: Solution will turn dark.

Critical Step: Quench carefully into ice-water/NH₄OH. The product precipitates as a solid.

[3]

Yield: Typically 85-90%.

2. Regioselective O-Alkylation (Trapping the Enol)
To synthesize ethers (e.g., 6-methoxy), you must avoid N-alkylation.

Concept: Use the "Silver Salt" method. Silver coordinates to the nitrogen, blocking it and

enhancing the nucleophilicity of the oxygen (Hard-Soft Acid-Base theory).

Protocol:

Dissolve substrate in Toluene or Benzene.

Add Ag₂CO₃ (1.5 eq) and the alkyl halide (e.g., MeI, BnBr).

Stir at 60°C in the dark (silver salts are photosensitive).

Filter through Celite to remove silver salts.

Result: High selectivity for O-alkylation over N-alkylation.

3. Regioselective N-Alkylation (Thermodynamic)
Concept: Use a strong base (NaH, Cs₂CO₃) in a polar aprotic solvent (DMF). The charge

delocalizes onto the Oxygen, but the Nitrogen (N1 or N7) is often the nucleophilic site for soft

electrophiles due to better orbital overlap in the transition state.
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Note: N1 (pyrrole) vs N7 (pyridine) selectivity depends on protecting groups. If N1 is

unsubstituted, it is the most acidic (pKa ~12) and alkylates first.

Part 4: Pharmacological Relevance
In kinase inhibitor design (e.g., targeting BRAF, JAK, or PI3K), the tautomeric state defines the

hydrogen bonding pattern.

Donor-Acceptor Profile:

Lactam (Keto): C=O is an H-bond Acceptor; N7-H is an H-bond Donor. This mimics the

pattern of Uracil or Thymine.

Lactim (Enol): C-OH is both a Donor and Acceptor; N7 is an H-bond Acceptor. This mimics

the pattern of Adenine/Guanine.

Docking Implications: When modeling this scaffold into a protein pocket, you must generate

both tautomers. A pocket requiring a donor at the 6-position will only bind the Lactam form.

Assuming the wrong tautomer can lead to false-negative docking scores.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydroxy-5-bromo-7-azaindole-tautomerism]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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